Cas no 7509-04-8 ( )

  structure
  structure
Product name: 
CAS No:7509-04-8
MF:C14H13O5P
MW:292.22382
CID:981330
PubChem ID:437030

  Chemical and Physical Properties

Names and Identifiers

    • NSC407202; AC1L92VI; desyl dihydrogen phosphate; 2-Oxo-1,2-diphenylethyl dihydrogen phosphate; 2-Oxo-1,2-diphenylethylphosphate; benzoin phosphate; SureCN7720549;
    • DTXSID40331300
    • 2-Oxo-1,2-diphenylethyl dihydrogen phosphate
    • 7509-04-8
    • NSC-407202
    • SCHEMBL7720549
    • NSC407202
    •  
    • Inchi: InChI=1S/C14H13O5P/c15-13(11-7-3-1-4-8-11)14(19-20(16,17)18)12-9-5-2-6-10-12/h1-10,14H,(H2,16,17,18)
    • InChI Key: OPFZBJUCCIAOAC-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)OP(=O)(O)O

Computed Properties

  • Exact Mass: 292.05009
  • Monoisotopic Mass: 292.05006051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų
  • XLogP3: 1.6

Experimental Properties

  • PSA: 83.83

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